Cas no 126057-99-6 (2,4,6-Heptatrienoic acid, 2-cyano-7-phenyl-)
126057-99-6 structure
Product Name:2,4,6-Heptatrienoic acid, 2-cyano-7-phenyl-
CAS No:126057-99-6
MF:C14H11NO2
MW:225.242643594742
CID:1219014
Update Time:2024-08-05
2,4,6-Heptatrienoic acid, 2-cyano-7-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 2,4,6-Heptatrienoic acid, 2-cyano-7-phenyl-
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- Inchi: 1S/C14H11NO2/c15-11-13(14(16)17)10-6-2-5-9-12-7-3-1-4-8-12/h1-10H,(H,16,17)
- InChI Key: HOTXRDAJWTULIQ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C#N)=CC=CC=CC1=CC=CC=C1
Computed Properties
- Exact Mass: 253.11035
Experimental Properties
- Density: 1.198±0.06 g/cm3(Predicted)
- Melting Point: 227-228 °C (decomp)
- Boiling Point: 454.1±45.0 °C(Predicted)
- PSA: 50.09
- pka: 1.46±0.19(Predicted)
2,4,6-Heptatrienoic acid, 2-cyano-7-phenyl- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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